REACTION_SMILES
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[CH2:1]([c:2]1[cH:3][cH:4][cH:5][cH:6][cH:7]1)[N:8]1[CH2:9][CH:10]([CH2:14][N:15]2[CH2:16][CH2:17][N:18]([CH2:21][CH2:22][OH:23])[CH2:19][CH2:20]2)[O:11][CH2:12][CH2:13]1.[CH3:24][CH2:25][OH:26].[OH-:27].[OH-:29].[Pd+2:28]>>[NH:8]1[CH2:9][CH:10]([CH2:14][N:15]2[CH2:16][CH2:17][N:18]([CH2:21][CH2:22][OH:23])[CH2:19][CH2:20]2)[O:11][CH2:12][CH2:13]1
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Name
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OCCN1CCN(CC2CN(Cc3ccccc3)CCO2)CC1
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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OCCN1CCN(CC2CN(Cc3ccccc3)CCO2)CC1
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Name
|
|
Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCO
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Name
|
|
Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[OH-]
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Name
|
|
Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[OH-]
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Name
|
|
Quantity
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Extracted from reaction SMILES
|
Type
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reactant
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Smiles
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[Pd+2]
|
Name
|
|
Type
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product
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Smiles
|
OCCN1CCN(CC2CNCCO2)CC1
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |